Cas no 629598-70-5 (Isoxazolo[4,5-b]pyridine, 3-methyl-6-phenyl-)

• Product Name: Isoxazolo[4,5-b]pyridine, 3-methyl-6-phenyl-
• CAS No: 629598-70-5
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1641992
• Update Time: 2024-08-30

Isoxazolo[4,5-b]pyridine, 3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-b]pyridine, 3-methyl-6-phenyl-

• Inchi： 1S/C13H10N2O/c1-9-13-12(16-15-9)7-11(8-14-13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： NKMJUGQJRYVGHG-UHFFFAOYSA-N
• SMILES： C12C(C)=NOC1=CC(C1=CC=CC=C1)=CN=2

Computed Properties

• Exact Mass: 210.0794

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 375.5±37.0 °C(Predicted)
• PSA: 38.92
• pka: 0.84±0.50(Predicted)